Cas no 64691-70-9 (1,8-Bis(2-pyridyl)-3,6-dithiaoctane)

• Product Name: 1,8-Bis(2-pyridyl)-3,6-dithiaoctane
• CAS No: 64691-70-9
• MF: C₁₆H₂₀N₂S₂
• MW: 304.473401069641
• MDL: MFCD00006366
• CID: 528530
• PubChem ID: 87564165
• Update Time: 2025-04-19

1,8-Bis(2-pyridyl)-3,6-dithiaoctane Chemical and Physical Properties

Names and Identifiers

• Pyridine,2,2'-[1,2-ethanediylbis(thio-2,1-ethanediyl)]bis-
• 1,8-Bis(2-pyridyl)-3,6-dithiaoctane
• 2-[2-[2-(2-pyridin-2-ylethylsulfanyl)ethylsulfanyl]ethyl]pyridine
• S,S'-Bis[2-(2-pyridyl)ethyl]-1,2-ethanedithiol
• 2,2'-(3,6-Dithiaoctamethylene)pyridine
• 1,2-Bis((2-(pyridin-2-yl)ethyl)thio)ethane
• NSC176060
• YDPDVMHQFYTZDI-UHFFFAOYSA-N
• 1,8-Bis(2'-pyridyl)-3,6-dithia octane
• 2,2'-(3,6-Dithiaoctamethylene)dipyridine
• 1,2-bis(2-(pyridin-2-yl)ethylthio)ethane

• MDL： MFCD00006366
• Inchi： 1S/C16H20N2S2/c1-3-9-17-15(5-1)7-11-19-13-14-20-12-8-16-6-2-4-10-18-16/h1-6,9-10H,7-8,11-14H2
• InChI Key： YDPDVMHQFYTZDI-UHFFFAOYSA-N
• SMILES： S(CCSCCC1C=CC=CN=1)CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 304.10700
• Monoisotopic Mass: 304.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.4
• Topological Polar Surface Area: 76.4

Experimental Properties

• Color/Form: Red crystalline powder
• Density: 1.156
• Melting Point: 48.0 to 51.0 deg-C
• Boiling Point: 481.1 °C at 760 mmHg
• Flash Point: 244.7 °C
• Refractive Index: 1.607
• PSA: 76.38000
• LogP: 3.72820
• Solubility: Not determined